Cas no 107021-99-8 ((2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate)

(2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate structure
107021-99-8 structure
Product Name:(2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate
CAS No:107021-99-8
MF:C22H32N2O8S2
MW:516.628084182739
CID:1182680
PubChem ID:71334569
Update Time:2025-04-20

(2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate Chemical and Physical Properties

Names and Identifiers

    • (2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate
    • 107021-99-8
    • 1,1'-{Disulfanediylbis[(1-oxoheptane-7,1-diyl)oxy]}di(pyrrolidine-2,5-dione)
    • DTXSID20762673
    • Inchi: 1S/C22H32N2O8S2/c25-17-11-12-18(26)23(17)31-21(29)9-5-1-3-7-15-33-34-16-8-4-2-6-10-22(30)32-24-19(27)13-14-20(24)28/h1-16H2
    • InChI Key: BCBIFGAIWFFMRS-UHFFFAOYSA-N
    • SMILES: S(CCCCCCC(=O)ON1C(CCC1=O)=O)SCCCCCCC(=O)ON1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 516.16016
  • Monoisotopic Mass: 516.16000833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 19
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • PSA: 127.36

(2,5-dioxopyrrolidin-1-yl) 7-[[7-(2,5-dioxopyrrolidin-1-yl)oxy-7-oxoheptyl]disulfanyl]heptanoate Related Literature

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